70-18-8

Glutathione

In Stock

• CAS RN:
• 70-18-8

• Formula:
• C10H17N3O6S

• InChI:
• InChI=1S/C10H17N3O6S/c11-5(10(18)19)1-2-7(14)13-6(4-20)9(17)12-3-8(15)16/h5-6,20H,1-4,11H2,(H,12,17)(H,13,14)(H,15,16)(H,18,19)/t5-,6-/m0/s1

• InChIKey:
• RWSXRVCMGQZWBV-WDSKDSINSA-N

• Glutathione (GSH) is a tripeptide (γ-glutamylcysteinylglycine) widely distributed in both plants and animals. GSH serves as a nucleophilic co-substrate to glutathione transferases in the detoxification of xenobiotics and is an essential electron donor to glutathione peroxidases in the reduction of hydroperoxides. GSH is also involved in amino acid transport and maintenance of protein sulfhydryl reduction status. The concentration of GSH ranges from a few micromolar in plasma to several millimolar in tissues such as liver.
  Glutathione (GSH) is the most important nonprotein thiol widely distributed in animal tissues, plants, and microorganisms. GSH is also a key determinant of redox signaling and protection against oxidative stress.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and ...

2-Chloro-3-nitropyridine

In Stock

• CAS RN:
• 5470-18-8

• Formula:
• C5H3ClN2O2

• InChI:
• InChI=1S/C5H3ClN2O2/c6-5-4(8(9)10)2-1-3-7-5/h1-3H

• InChIKey:
• UUOLETYDNTVQDY-UHFFFAOYSA-N

• 2-Chloro-3-nitropyridine is a useful research compound. Its molecular formula is C5H3ClN2O2 and its molecular weight is 158.54 g/mol. The purity is usually 95%.

(5-Phenylfuran-2-yl)methanamine

In Stock

• CAS RN:
• 39170-18-8

• Formula:
• C11H11NO

• InChI:
• InChI=1S/C11H11NO/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9/h1-7H,8,12H2

• InChIKey:
• HQHHWOJYOUTZHZ-UHFFFAOYSA-N

• (5-Phenylfuran-2-yl)methanamine is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.

1-Chloro-2-(2-iodoethoxy)ethane

In Stock

• CAS RN:
• 42070-18-8

• Formula:
• C4H8ClIO

• InChI:
• InChI=1S/C4H8ClIO/c5-1-3-7-4-2-6/h1-4H2

• InChIKey:
• XXUFCDWWUANVRH-UHFFFAOYSA-N

• 1-Chloro-2-(2-iodoethoxy)ethane is a useful research compound. Its molecular formula is C4H8ClIO and its molecular weight is 234.46 g/mol. The purity is usually 95%.

3,3-Dimethylcyclobutanecarboxylic acid

In Stock

• CAS RN:
• 34970-18-8

• Formula:
• C7H12O2

• InChI:
• InChI=1S/C7H12O2/c1-7(2)3-5(4-7)6(8)9/h5H,3-4H2,1-2H3,(H,8,9)

• InChIKey:
• UWOAWSLEKWLDNR-UHFFFAOYSA-N

• 3,3-Dimethylcyclobutanecarboxylic acid is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.

Diacetoxydiethoxysilane

• CAS RN:
• 13170-18-8

• Formula:
• C8H16O6Si

• InChI:
• InChI=1S/C8H16O6Si/c1-5-11-15(12-6-2,13-7(3)9)14-8(4)10/h5-6H2,1-4H3

• InChIKey:
• ZQSAMWXOYNJGII-UHFFFAOYSA-N

• Diacetoxydiethoxysilane is a useful research compound. Its molecular formula is C8H16O6Si and its molecular weight is 236.29 g/mol. The purity is usually 95%.

3-Methoxytangeretin

Usually In Stock

• CAS RN:
• 34170-18-8

• Formula:
• C21H22O8

• InChI:
• InChI=1S/C21H22O8/c1-23-12-9-7-11(8-10-12)15-18(25-3)14(22)13-16(24-2)19(26-4)21(28-6)20(27-5)17(13)29-15/h7-10H,1-6H3

• InChIKey:
• OBIOZWXPDBWYHB-UHFFFAOYSA-N

• 3-Methoxytangeretin is a natural product found in Drummondita calida and Chiliadenus iphionoides with data available.

Cupric perchlorate

Usually In Stock

• CAS RN:
• 13770-18-8

• Formula:
• Cl2CuO8

• InChI:
• InChI=1S/2ClHO4.Cu/c2*2-1(3,4)5;/h2*(H,2,3,4,5);/q;;+2/p-2

• InChIKey:
• YRNNKGFMTBWUGL-UHFFFAOYSA-L

• Cupric perchlorate, also known as Cupric perchlorate, is a useful research compound. Its molecular formula is Cl2CuO8 and its molecular weight is 262.44 g/mol. The purity is usually 95%.

4-(5-Bromo-2-chlorobenzyl)phenol

In Stock

• CAS RN:
• 864070-18-8

• Formula:
• C13H10BrClO

• InChI:
• InChI=1S/C13H10BrClO/c14-11-3-6-13(15)10(8-11)7-9-1-4-12(16)5-2-9/h1-6,8,16H,7H2

• InChIKey:
• CSQCYSDEAYXXTN-UHFFFAOYSA-N

• 4-(5-Bromo-2-chlorobenzyl)phenol is a useful research compound. Its molecular formula is C13H10BrClO and its molecular weight is 297.57 g/mol. The purity is usually 95%.

Tert-butyl octahydro-2,7-naphthyridine-2(1H)-carboxylate

Usually In Stock

• CAS RN:
• 885270-18-8

• Formula:
• C13H24N2O2

• InChI:
• InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-5-10-4-6-14-8-11(10)9-15/h10-11,14H,4-9H2,1-3H3

• InChIKey:
• XMNLSMUWYYKSRJ-UHFFFAOYSA-N

• Tert-butyl octahydro-2,7-naphthyridine-2(1H)-carboxylate is a useful research compound. Its molecular formula is C13H24N2O2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.

3'-Chloro-4'-fluoro-3-(2-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898770-18-8

• Formula:
• C16H14ClFO2

• InChI:
• InChI=1S/C16H14ClFO2/c1-20-16-5-3-2-4-11(16)7-9-15(19)12-6-8-14(18)13(17)10-12/h2-6,8,10H,7,9H2,1H3

• InChIKey:
• QRHYVNZTPBQPCY-UHFFFAOYSA-N

• 3'-Chloro-4'-fluoro-3-(2-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO2 and its molecular weight is 292.73 g/mol. The purity is usually 95%.

1-((6-Hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 851970-18-8

• Formula:
• C16H19N5O2S2

• InChI:
• InChI=1S/C16H19N5O2S2/c1-9-18-16-21(19-9)15(23)13(25-16)12(11-3-2-8-24-11)20-6-4-10(5-7-20)14(17)22/h2-3,8,10,12,23H,4-7H2,1H3,(H2,17,22)

• InChIKey:
• ACNJDBJKUXBUNY-UHFFFAOYSA-N

• 1-((6-Hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H19N5O2S2 and its molecular weight is 377.48. The purity is usually 95%.

N-(2-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)ethyl)furan-2-carboxamide

In Stock

• CAS RN:
• 869070-18-8

• Formula:
• C18H18N2O3S

• InChI:
• InChI=1S/C18H18N2O3S/c1-12-16(9-10-19-17(21)15-4-3-11-23-15)24-18(20-12)13-5-7-14(22-2)8-6-13/h3-8,11H,9-10H2,1-2H3,(H,19,21)

• InChIKey:
• XKYJCMHTFYJRSD-UHFFFAOYSA-N

• N-(2-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C18H18N2O3S and its molecular weight is 342.41. The purity is usually 95%.

2,6-difluoro-N-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 903270-18-8

• Formula:
• C20H16F2N4O3S

• InChI:
• InChI=1S/C20H16F2N4O3S/c21-13-5-3-6-14(22)18(13)19(28)23-10-16-24-25-20(29-16)30-11-17(27)26-9-8-12-4-1-2-7-15(12)26/h1-7H,8-11H2,(H,23,28)

• InChIKey:
• MSHOAKKCDOOYPR-UHFFFAOYSA-N

• 2,6-difluoro-N-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H16F2N4O3S and its molecular weight is 430.43. The purity is usually 95%.

4-((4-Bromophenyl)amino)-8-methoxyquinoline-3-carbonitrile hydrochloride

In Stock

• CAS RN:
• 1331270-18-8

• Formula:
• C17H13BrClN3O

• InChI:
• InChI=1S/C17H12BrN3O.ClH/c1-22-15-4-2-3-14-16(11(9-19)10-20-17(14)15)21-13-7-5-12(18)6-8-13;/h2-8,10H,1H3,(H,20,21);1H

• InChIKey:
• HFLNBGPWMPUQOB-UHFFFAOYSA-N

• 4-((4-Bromophenyl)amino)-8-methoxyquinoline-3-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C17H13BrClN3O and its molecular weight is 390.67. The purity is usually 95%.

2-Methyl-5-(4-phenoxybenzoyl)pyridine

In Stock

• CAS RN:
• 1187170-18-8

• Formula:
• C19H15NO2

• InChI:
• InChI=1S/C19H15NO2/c1-14-7-8-16(13-20-14)19(21)15-9-11-18(12-10-15)22-17-5-3-2-4-6-17/h2-13H,1H3

• InChIKey:
• WRFDVXWWKSGFGC-UHFFFAOYSA-N

• 2-Methyl-5-(4-phenoxybenzoyl)pyridine is a useful research compound. Its molecular formula is C19H15NO2 and its molecular weight is 289.3 g/mol. The purity is usually 95%.

2-Amino-1-(3,3-difluoropyrrolidin-1-yl)propan-1-one

In Stock

• CAS RN:
• 1849570-18-8

• Formula:
• C7H12F2N2O

• InChI:
• InChI=1S/C7H12F2N2O/c1-5(10)6(12)11-3-2-7(8,9)4-11/h5H,2-4,10H2,1H3

• InChIKey:
• HJBPXEWCUZBNMR-UHFFFAOYSA-N

• 2-Amino-1-(3,3-difluoropyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C7H12F2N2O and its molecular weight is 178.18 g/mol. The purity is usually 95%.

5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine hydrochloride

In Stock

• CAS RN:
• 1810070-18-8

• Formula:
• C7H8BrClN2

• InChI:
• InChI=1S/C7H7BrN2.ClH/c8-6-3-5-1-2-9-7(5)10-4-6;/h3-4H,1-2H2,(H,9,10);1H

• InChIKey:
• JWHDLDLMJCPNSJ-UHFFFAOYSA-N

• 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine hydrochloride is a useful research compound. Its molecular formula is C7H8BrClN2 and its molecular weight is 235.51 g/mol. The purity is usually 95%.

H-DL-gGlu-Cys(1)-Gly-OH.H-gGlu-DL-Cys(1)-Gly-OH

• CAS RN:
• 27025-41-8; 70-18-8

• Formula:
• C20H32N6O12S2

• InChI:
• InChI=1S/C20H32N6O12S2/c21-9(19(35)36)1-3-13(27)25-11(17(33)23-5-15(29)30)7-39-40-8-12(18(34)24-6-16(31)32)26-14(28)4-2-10(22)20(37)38/h9-12H,1-8,21-22H2,(H,23,33)(H,24,34)(H,25,27)(H,26,28)(H,29,30)(H,31,32)(H,35,36)(H,37,38)/t9-,10?,11?,12-/m0/s1

• InChIKey:
• YPZRWBKMTBYPTK-XKGSQUFQSA-N

• H-DL-gGlu-Cys(1)-Gly-OH.H-gGlu-DL-Cys(1)-Gly-OH is a useful research compound. Its molecular formula is C20H32N6O12S2 and its molecular weight is 612.63. The purity is usually 95%.

Pyridine-2-carboxylic acid (3-methylamino-propyl)-amide

• CAS RN:
• 34968-55-3; 34970-18-8

• Formula:
• C10H15N3O

• InChI:
• InChI=1S/C10H15N3O/c1-11-6-4-8-13-10(14)9-5-2-3-7-12-9/h2-3,5,7,11H,4,6,8H2,1H3,(H,13,14)

• InChIKey:
• KTCLJYAMKRNDDH-UHFFFAOYSA-N

• Pyridine-2-carboxylic acid (3-methylamino-propyl)-amide is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25. The purity is usually 95%.

5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine hydrochloride

• CAS RN:
• 115170-40-6; 1810070-18-8

• Formula:
• C7H8BrClN2

• InChI:
• InChI=1S/C7H7BrN2.ClH/c8-6-3-5-1-2-9-7(5)10-4-6;/h3-4H,1-2H2,(H,9,10);1H

• InChIKey:
• JWHDLDLMJCPNSJ-UHFFFAOYSA-N

• 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine hydrochloride is a useful research compound. Its molecular formula is C7H8BrClN2 and its molecular weight is 235.51. The purity is usually 95%.